Cas no 887706-42-5 ((S)-5-Bromo-4-methylpentan-1-ol)

• Product Name: (S)-5-Bromo-4-methylpentan-1-ol
• CAS No: 887706-42-5
• MF: C₆H₁₃BrO
• MW: 181.0708
• CID: 4757194
• Update Time: 2025-06-13

(S)-5-Bromo-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-5-Bromo-4-methylpentan-1-ol

• Inchi： 1S/C6H13BrO/c1-6(5-7)3-2-4-8/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： NQSQJHBIDKCPRD-LURJTMIESA-N
• SMILES： BrC([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Additional information on (S)-5-Bromo-4-methylpentan-1-ol

Comprehensive Overview of (S)-5-Bromo-4-methylpentan-1-ol (CAS 887706-42-5): Properties, Applications, and Industry Insights

(S)-5-Bromo-4-methylpentan-1-ol (CAS 887706-42-5) is a chiral organic compound of significant interest in pharmaceutical and fine chemical synthesis. Characterized by its brominated alkyl chain and stereospecific (S)-configuration, this molecule serves as a versatile intermediate for asymmetric synthesis. Its molecular formula C6H13BrO and molecular weight 181.07 g/mol make it a valuable building block for bioactive molecules, particularly in drug discovery targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The compound's optically pure (S)-enantiomer is increasingly sought after due to the growing demand for enantioselective pharmaceuticals. Recent studies highlight its utility in synthesizing chiral ligands for catalysis, aligning with the industry's shift toward green chemistry and atom economy. Researchers frequently search for "chiral building blocks for drug development" or "CAS 887706-42-5 suppliers," reflecting its commercial and academic relevance.

From a synthetic perspective, (S)-5-Bromo-4-methylpentan-1-ol exhibits unique reactivity patterns. The bromo substituent at the 5-position allows for nucleophilic substitutions, while the hydroxyl group enables esterification or oxidation reactions. This dual functionality supports its use in multi-step synthetic routes, such as constructing terpene derivatives or non-natural amino acids. These applications resonate with trending topics like "precision medicine" and "biocatalysis," frequently queried in scientific databases.

Analytical characterization of CAS 887706-42-5 typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry to verify enantiopurity—a critical parameter for regulatory compliance in drug manufacturing. The compound's storage stability under inert conditions and its compatibility with air-sensitive reagents are also key considerations for industrial scale-up, addressing common user concerns like "handling hygroscopic compounds."

In the context of market trends, the demand for (S)-5-Bromo-4-methylpentan-1-ol correlates with advancements in personalized therapeutics and continuous flow chemistry. Suppliers emphasizing GMP-grade batches or custom synthetic routes for this compound often rank higher in search engine results, underscoring the importance of SEO-optimized technical content. Discussions on platforms like LinkedIn and ResearchGate further highlight its role in fragment-based drug design (FBDD)—a hot topic in 2024.

Environmental and regulatory aspects of CAS 887706-42-5 are equally pivotal. While not classified as hazardous, its synthesis often involves solvent recovery systems to align with REACH and EPA guidelines. This aligns with frequent searches for "sustainable bromination methods" or "chiral alcohol purification techniques," reflecting the industry's eco-conscious shift.

Future prospects for (S)-5-Bromo-4-methylpentan-1-ol include potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, areas gaining traction in oncology research. Its adaptability to microwave-assisted synthesis and enzymatic resolution methods further enhances its appeal, addressing queries like "time-efficient chiral synthesis"—a frequent pain point for medicinal chemists.